Cas no 13152-05-1 (Cyclooctene, 3-methyl-)

• Product Name: Cyclooctene, 3-methyl-
• CAS No: 13152-05-1
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 216702
• PubChem ID: 5352586
• Update Time: 2025-04-19

Cyclooctene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclooctene, 3-methyl-
• 3-METHYLCYCLOOCTENE
• 3-Methyl-1-cyclooctene
• 3-methyl-cyclooctene
• 3-methykcyclooctene
• 3-Methyl-1-cyclooctene #
• (1Z)-3-methylcyclooctene
• AKOS006274368
• 13152-05-1
• NSC-120745
• NSC120745
• VGMAAJKEQOXIML-ALCCZGGFSA-N
• (Z)-Cyclooctene, 3-methyl

• Inchi： 1S/C9H16/c1-9-7-5-3-2-4-6-8-9/h5,7,9H,2-4,6,8H2,1H3/b7-5-
• InChI Key： VGMAAJKEQOXIML-ALCCZGGFSA-N
• SMILES： C1CCCCC=CC1C |c:5|

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Density: 0.8
• Boiling Point: 159.1°C at 760 mmHg
• Flash Point: 33.9°C
• Refractive Index: 1.443
• PSA: 0.00000
• LogP: 3.14280